butyl 4-[(5-bromo-2-chlorobenzoyl)amino]benzoate

• IUPAC Name: butyl 4-[(5-bromo-2-chlorobenzoyl)amino]benzoate
• InChI: InChI=1S/C18H17BrClNO3/c1-2-3-10-24-18(23)12-4-7-14(8-5-12)21-17(22)15-11-13(19)6-9-16(15)20/h4-9,11H,2-3,10H2,1H3,(H,21,22)
• InChI Key: NCJAYNVUTHTBNH-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)Br)Cl
• Molecular Formula: C18H17BrClNO3
• Molecular Weight: 410.7 g/mol

Description

“Butyl 4-[(5-bromo-2-chlorobenzoyl)amino]benzoate” is a complex organic compound. It contains a butyl group (a four-carbon alkyl chain), a benzoate group (derived from benzoic acid), and an amino group attached to a benzoyl group (a carbonyl group attached to a benzene ring), which is further substituted with bromine and chlorine atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzoyl group, the introduction of the bromine and chlorine substituents, and the attachment of the butyl and benzoate groups. The exact methods would depend on the specific conditions and reagents used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (from the benzoyl and benzoate groups), halogens (bromine and chlorine), an amino group, and an alkyl chain (butyl group). The presence of these different groups would likely confer a range of properties to the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the amino group might participate in acid-base reactions, the halogens might be involved in substitution reactions, and the benzoate group could undergo reactions typical of esters.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as its size, shape, functional groups, and the presence of halogens would all influence properties like its solubility, melting point, boiling point, and reactivity.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended for use in a biological context, its effects would depend on how its structure interacts with biological molecules. The bromine and chlorine atoms, for example, might make the molecule more reactive.

Safety and Hazards

As with any chemical, handling “butyl 4-[(5-bromo-2-chlorobenzoyl)amino]benzoate” would require appropriate safety measures. The presence of bromine and chlorine atoms could potentially make the compound hazardous, as halogenated organic compounds can sometimes be toxic or environmentally harmful.

Future Directions

The potential applications and future directions for this compound would depend on its properties and how they might be useful in a particular context. For example, it could potentially be explored for use in pharmaceuticals, materials science, or chemical synthesis, among other areas.